Cas no 16566-88-4 (Methyl 6-acetoxyangolensate)

• Product Name: Methyl 6-acetoxyangolensate
• CAS No: 16566-88-4
• Molecular Formula: C₂₉H₃₆O₉
• Molecular Weight: 528.59074
• CID: 837381
• PubChem ID: 91895444

Methyl 6-acetoxyangolensate Properties

Names and Identifiers

• Methyl 6-acetoxyangolensate
• Methyl (2S)-acetoxy[(1S,3S,7R,8R,9R,12S,13R)-13-(3-furyl)-6,6,8,12-tetramethyl-17-methylene-5,15-dioxo-2,14-dioxatetracyclo[7.7.1.0^1,12.0^3,8]heptadec-7-yl]acetate
• 6-Acetoxyangolensic acid methyl ester
• [ "" ]
• Methyl acetoxyangolensate
• Methyl 6-acetyloxyangolensate
• (13α,17aα)-6-Acetoxy-1α,14β:21,23-diepoxy-4,4-dimethyl-3,16-dioxo-D-homo-24-nor-17-oxa-6,7-seco-5α-chola-7,20,22-triene-6-carboxylic acid methyl ester
• (13α,17aα)-6-Acetyloxy-1α,14β:21,23-diepoxy-4,4-dimethyl-3,16-dioxo-D-homo-24-nor-17-oxa-6,7-seco-5α-chola-7,20,22-triene-6-carboxylic acid methyl ester
• CS-0023794
• DA-75471
• 7,12-Methano-4H,12aH-pyrano[4,3-b][1]benzoxocin-8-glycolic acid, 4-(3-furyl)-1,2,4a,5,6,7,7a,8,9,10,11,11a-dodecahydro-4a,7a,9,9-tetramethyl-13-methylene-2,10-dioxo-, methyl ester, acetate (8CI); 6-Acetoxyangolensic acid methyl ester
• FS-10462
• AKOS040762047
• 16566-88-4
• methyl (2S)-2-acetyloxy-2-[(1S,3S,7R,8R,9R,12S,13S)-13-(furan-3-yl)-6,6,8,12-tetramethyl-17-methylidene-5,15-dioxo-2,14-dioxatetracyclo[7.7.1.01,12.03,8]heptadecan-7-yl]acetate
• HY-N3285

• InChIKey： QSQFOIMEVMOMIJ-VECKENKCSA-N
• Inchi： InChI=1S/C29H36O9/c1-15-18-8-10-27(5)24(17-9-11-35-14-17)37-21(32)13-29(15,27)38-20-12-19(31)26(3,4)23(28(18,20)6)22(25(33)34-7)36-16(2)30/h9,11,14,18,20,22-24H,1,8,10,12-13H2,2-7H3/t18-,20-,22-,23-,24-,27-,28-,29-/m0/s1
• SMILES： CC(=O)OC(C1C(C(=O)CC2C1(C3CCC4(C(OC(=O)CC4(C3=C)O2)C5=COC=C5)C)C)(C)C)C(=O)OC

Computed Properties

• Exact Mass: 528.23600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 528.236
• Heavy Atom Count: 38
• Complexity: 1080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.868
• Topological Polar Surface Area: 118A^2

Experimental Properties

• LogP: 4.10390
• PSA: 118.34000
• Boiling Point: 645.2±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 344.0±31.5 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids